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Compound of Interest

Compound Name: Ozenoxacin-d3 (hydrochloride)

Cat. No.: B12405208

Get Quote

Executive Summary
Ozenoxacin (1-cyclopropyl-8-methyl-7-[5-methyl-6-(methylamino)pyridin-3-yl]-4-oxo-1,4-

dihydroquinoline-3-carboxylic acid) is a non-fluorinated quinolone antibiotic utilized for the

topical treatment of impetigo.[1] In pharmacokinetic (PK) and toxicological studies, precise

quantification of Ozenoxacin in complex biological matrices (plasma, skin homogenates) is

critical.

This guide details the synthesis and characterization of Ozenoxacin-d3, the stable isotope-

labeled internal standard (SIL-IS) required for LC-MS/MS bioanalysis.[1] The deuterium label is

strategically placed on the

-methyl group of the aminopyridine side chain (

-CD

), ensuring metabolic stability and minimal kinetic isotope effects while providing a +3 Da mass
shift (
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367).

Retrosynthetic Analysis
The synthesis of Ozenoxacin-d3 is designed to be convergent, utilizing a Pd-catalyzed Suzuki-

Miyaura cross-coupling between a Quinolone Core and a Deuterated Pyridine Side Chain.[1]

This modular approach allows for the efficient introduction of the expensive deuterium label late

in the synthesis or on a smaller fragment, maximizing yield and cost-efficiency.

Strategic Disconnection
Bond Formed: C-C bond between C7 of the quinolone and C3 of the pyridine ring.

Key Intermediate A (Quinolone): Ethyl 7-bromo-1-cyclopropyl-8-methyl-4-oxo-1,4-

dihydroquinoline-3-carboxylate.[1]

Key Intermediate B (Pyridine): (5-Methyl-6-(methylamino-d3)pyridin-3-yl)boronic acid

(protected).[1]

Figure 1: Retrosynthetic strategy for Ozenoxacin-d3 construction.

Detailed Synthetic Protocols
Module A: Synthesis of the Deuterated Pyridine Block
This module focuses on installing the isotopic label using Methylamine-d3 hydrochloride.[1]

Reagents:

2,5-Dibromo-3-methylpyridine (CAS: 3430-18-0)[1]

Methylamine-d3 hydrochloride (CAS: 7436-22-8, >99 atom % D)[1]

Bis(pinacolato)diboron (

)[1]

Pd(dppf)Cl

[1]
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Step A1: Nucleophilic Aromatic Substitution (SNAr)

Setup: In a pressure tube, dissolve 2,5-dibromo-3-methylpyridine (1.0 eq) in anhydrous

ethanol or NMP.

Addition: Add Methylamine-d3 hydrochloride (1.2 eq) and Diisopropylethylamine (DIPEA, 2.5

eq).

Reaction: Seal the tube and heat to 80–100°C for 12 hours. The bromine at C2 is activated

by the adjacent nitrogen and is selectively displaced over the C5 bromine.

Workup: Cool to RT, concentrate under reduced pressure. Dilute with EtOAc, wash with

water and brine. Dry over Na

SO

.

Purification: Silica gel chromatography (Hexane/EtOAc) yields 5-bromo-3-methyl-N-(methyl-

d3)pyridin-2-amine.[1]

Step A2: Protection (Optional but Recommended) To prevent catalyst poisoning during

borylation, protect the secondary amine.

React the amine from A1 with Di-tert-butyl dicarbonate (Boc

O) and DMAP in DCM to yield the N-Boc derivative.[1]

Step A3: Miyaura Borylation[1]

Setup: Combine the N-Boc-5-bromo-pyridine (1.0 eq), Bis(pinacolato)diboron (1.1 eq), and

Potassium acetate (KOAc, 3.0 eq) in 1,4-dioxane.

Catalyst: Degas with nitrogen for 15 min. Add Pd(dppf)Cl

(0.05 eq).[1]

Reaction: Heat at 90°C for 4-6 hours.
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Product:tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-methylpyridin-2-yl)

(methyl-d3)carbamate.

Module B: Coupling and Deprotection
Reagents:

Ethyl 7-bromo-1-cyclopropyl-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (Prepared

via standard Gould-Jacobs reaction or commercially sourced).[1]

Pd(PPh

)

Na

CO

[1][2]

Step B1: Suzuki-Miyaura Coupling

Mix: Dissolve the Quinolone bromide (1.0 eq) and the Pyridine boronate (from A3, 1.1 eq) in

DME/Water (4:1).

Base: Add Na

CO

(2.0 eq).[1]

Catalyst: Add Pd(PPh

)

(0.05 eq) under nitrogen atmosphere.

Conditions: Reflux (90°C) for 16 hours.
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Workup: Filter through Celite, extract with DCM. Purify via column chromatography to obtain

the Protected Ozenoxacin-d3 Ester.

Step B2: Global Deprotection (Hydrolysis)[1]

Hydrolysis: Dissolve the intermediate in a mixture of THF/MeOH (1:1). Add 1M NaOH (3.0

eq).[1] Stir at 50°C for 2 hours (saponifies the ethyl ester).

Boc Removal: Acidify carefully with 1M HCl to pH ~2. Stir at RT for 1 hour (removes Boc

group and precipitates the product).

Isolation: Filter the resulting solid. Wash with water and cold ethanol. Recrystallize from

Acetonitrile/Water if necessary.[1]

Final Product:Ozenoxacin-d3.

Figure 2: Step-by-step synthetic workflow for Ozenoxacin-d3.

Characterization & Quality Control
To validate the identity and purity of Ozenoxacin-d3 for use as an Internal Standard, the

following criteria must be met.

Nuclear Magnetic Resonance (NMR)
H NMR (DMSO-d

, 400 MHz):

The spectrum will be identical to non-labeled Ozenoxacin EXCEPT for the disappearance

of the singlet corresponding to the

-methyl group at approximately

2.90 - 3.00 ppm.[1]

The

-methyl signals (quinoline-C8 and pyridine-C5) will remain as singlets around
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2.1 - 2.8 ppm.[1]

Aromatic protons:

7.0 - 9.0 ppm region.[1]

Mass Spectrometry (HRMS):

Parent (Ozenoxacin): [M+H]

= 364.1656[1]

Target (Ozenoxacin-d3): [M+H]

= 367.1844 (Theoretical).[1]

Isotopic Purity: >99% d3 enrichment is required to prevent "cross-talk" with the analyte

channel (M+0).

HPLC Purity
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 4.6 mm, 3.5 µm).

Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

Criteria: >98% purity by UV (254 nm).

Bioanalytical Application (LC-MS/MS)
Ozenoxacin-d3 is used to normalize matrix effects and recovery variations during the

quantification of Ozenoxacin in skin and plasma samples.[1]

Method Parameters
Instrumentation: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-S).[1]

Ionization: Electrospray Ionization (ESI), Positive Mode.[3]

MRM Transitions:
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Analyte
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Role

Ozenoxacin 364.2 346.2 / 261.1 30 / 45
Quantifier /

Qualifier

Ozenoxacin-d3 367.2 349.2 30 Internal Standard

Note: The product ion 349.2 corresponds to the loss of water (18 Da) or similar fragmentation

retaining the deuterated side chain.

Figure 3: Bioanalytical workflow utilizing Ozenoxacin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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